Phase Transition Temperature and Drug Release Kinetics
In a head-to-head study of brucine-loaded stealth liposomes prepared with four different phosphatidylcholines, SPC (Tm ≈ −20°C) produced the fastest drug release rate and the lowest plasma AUC among all tested PCs. The in vitro drug release rate increased inversely with Tm; after intravenous administration in rats, the plasma AUC of SPC liposomes was 7.71-fold that of free brucine, compared to 9.24-fold for DPPC (Tm 41°C), 53.83-fold for HSPC (Tm 52°C), and 56.83-fold for DSPC (Tm 55°C). The LD50 values followed the same rank order: 37.30 mg/kg (SPC), 37.69 mg/kg (DPPC), 51.18 mg/kg (HSPC), and 52.86 mg/kg (DSPC), versus 13.17 mg/kg for free brucine. Calcein retention in rat plasma confirmed the stability gradient: SPC < DPPC << HSPC < DSPC [1]. This demonstrates that SPC is functionally distinct from higher-Tm alternatives: it provides rapid drug release and lower systemic retention, which may be advantageous for applications requiring fast onset but detrimental where prolonged circulation is needed.
| Evidence Dimension | In vivo plasma AUC (fold vs. free drug) and acute toxicity (LD50) of brucine stealth liposomes |
|---|---|
| Target Compound Data | SPC liposomes: AUC 7.71-fold vs. free brucine; LD50 37.30 mg/kg; Tm ≈ −20°C |
| Comparator Or Baseline | DPPC liposomes: AUC 9.24-fold, LD50 37.69 mg/kg, Tm 41°C; HSPC: AUC 53.83-fold, LD50 51.18 mg/kg, Tm 52°C; DSPC: AUC 56.83-fold, LD50 52.86 mg/kg, Tm 55°C; Free brucine: LD50 13.17 mg/kg |
| Quantified Difference | SPC AUC is 7.0-fold lower than HSPC and 7.4-fold lower than DSPC; SPC LD50 is 27% lower than HSPC and 29% lower than DSPC; drug release rate rank order: SPC > DPPC >> HSPC ≈ DSPC |
| Conditions | Brucine-loaded stealth liposomes (ammonium sulfate gradient method); rat intravenous administration; calcein retention in rat plasma at 37°C |
Why This Matters
Procurement decisions must align PC Tm with the target drug release profile: SPC is the only option among these four PCs that provides rapid, non-sustained release from liposomes at physiological temperature, making it irreplaceable for fast-onset delivery applications.
- [1] Chen J, Yan GJ, Hu RR, et al. Improved pharmacokinetics and reduced toxicity of brucine after encapsulation into stealth liposomes: role of phosphatidylcholine. Int J Nanomedicine. 2012;7:3567-3577. doi:10.2147/IJN.S32860 View Source
